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Compound of Interest

Compound Name:

CAS No.:

Cat. No.:

C-13 labelled arsenobetaine

bromide
2034172-56-8

B1148489

Get Quote

Part 1: Executive Summary & Immediate Triage

STOP AND READ: Before handling this waste, you must distinguish between radiological and

chemical hazards.[1]

Criterion

Status

Action Required

Radioactivity

NEGATIVE

DO NOT use radioactive waste
streams (Yellow bags/bins). C-
13 is a stable isotope.

Chemical Toxicity

POSITIVE

DO treat as RCRA Hazardous

Waste (Arsenic).

Reactivity

STABLE

Unlike inorganic Arsenic
Bromide (AsBrs),
Arsenobetaine Bromide is an
organic salt and is generally

stable in water.[1]
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Core Directive: This material must be disposed of as Hazardous Chemical Waste (Heavy Metal
- Arsenic), not as Radioactive Waste, and not as General Trash.[1]

Part 2: Technical Context & Hazard Classification

To ensure compliance and safety, we must deconstruct the molecule to understand its
regulatory profile.

1. The Isotope: Carbon-13 (:3C)

o Nature: Stable isotope.[2][3] Non-radioactive.[2]
o Implication: It requires no half-life decay storage and no Geiger counter screening.

o Common Error: Users often confuse C-13 with C-14 (Radioactive). Placing C-13 waste in
radioactive streams incurs massive, unnecessary disposal costs ($1,000+ per drum) and
regulatory scrutiny.[1]

2. The Parent Compound: Arsenobetaine (AsB)[4]

e Nature: An organoarsenic compound commonly found in marine systems (fish/crustaceans).

[5](6]

o Toxicity: While Arsenobetaine is significantly less toxic than inorganic arsenic (As3*/As>*),
regulatory bodies (EPA/RCRA) regulate "Total Arsenic."[1]

o Regulatory Code:EPA RCRA D004.

o Threshold: If the leachate contains > 5.0 mg/L of Arsenic, it is hazardous.[1] Given that pure
standards are highly concentrated, you must assume it exceeds this limit.

3. The Counter-lon: Bromide (Br-)

e Nature: Halogen salt form.

e Implication: Ensure segregation from strong oxidizers (e.qg., nitric acid, peroxides) to prevent
the liberation of bromine gas.

Part 3: Waste Segregation Logic (Visualized)
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The following decision tree illustrates the critical logic flow for classifying this specific waste
stream.

Waste: C-13 Arsenobetaine Bromide

Is it Radioactive?
(Check Label: C-13 vs C-14)

es (C-14) No (C-13)

Radioactive Waste Stream

(STOP: Incorrect for C-13) szl Hiests Sl

No Yes (Code D004)

General Trash

RCRA Hazardous Waste
(VIOLATION)

(REEWAVYEELS)

Segregation Check:
Isolate from Oxidizers

Click to download full resolution via product page

Figure 1: Decision logic for classifying C-13 Arsenobetaine Bromide.[1] Note the divergence
from radioactive streams.

Part 4: Step-by-Step Disposal Protocol
Phase 1: Preparation & Packaging
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» Container Selection: Use a High-Density Polyethylene (HDPE) or Glass container with a
screw-top lid. Avoid metal containers to prevent potential corrosion from the bromide salt
over long periods.

o State: Do not dissolve solid waste unnecessarily. Solid waste is often cheaper to dispose of
than liquid waste. If the material is already in solution (e.g., NMR solvent), keep it in that
state.[1]

o Compatibility: Ensure the container is free of Strong Oxidizing Agents (Nitric Acid, Peroxides)
or Strong Acids.

Phase 2: Labeling (Critical for Compliance)

The label must be legible, English-language, and solvent-resistant.[1]

Field Entry Value Reasoning

] Arsenobetaine Bromide (C-13 Full name required. No
Chemical Name .
Labelled) formulas/abbreviations.

Arsenic Compounds, Organic Helps EHS identify "Total

Constituents ) )
Bromide Arsenic" load.[1]
) ) Meets OSHA/GHS

Hazard Class Toxic / Irritant ]

requirements.

Starts the "accumulation clock"
Date [Current Date]

(usually 90-180 days).

i Standard for toxic heavy

Signal Word DANGER

metals.

Phase 3: Accumulation & Storage

o Satellite Accumulation Area (SAA): Store the container in your lab's designated SAA.
o Secondary Containment: Place the bottle in a secondary plastic tray to capture spills.

» Security: Keep the container closed at all times except when adding waste.
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Phase 4: Pickup & Hand-off

¢ Request: Submit a waste pickup request to your EHS department or licensed waste
contractor.

o Declaration: Explicitly declare the waste as "Arsenic-bearing organic solid/liquid."

o Manifest: Ensure the manifest lists EPA Waste Code D004.

Part 5: Spill Management & Decontamination

If a spill occurs, do not panic. Arsenobetaine is stable and non-volatile.

PPE: Nitrile gloves, lab coat, safety glasses.[1]

Containment:

o Solid: Gently sweep into a dust pan. Avoid creating dust.[7][8][9]

o Liquid: Absorb with vermiculite or chem-wipes.

Cleaning: Wipe the surface with water and a mild detergent.

o Note: Bleach is NOT recommended as it is an oxidizer and may react with the bromide.

Disposal of Debris: All wipes, gloves, and absorbent materials used in cleanup must be
placed in the same hazardous waste container as the chemical.

Part 6: Workflow Diagram

Generation Packaging i Labeling Accumulate SAA Storage Transfer EHS Pickup
(Exp. End) (HDPE/Glass) (Hazard: Toxic/As) (Secondary Containment) (Manifest D004)

Click to download full resolution via product page

Figure 2: Operational workflow for the lifecycle of the waste from bench to pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Standard Operating Procedure: Disposal of C-13
Labelled Arsenobetaine Bromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148489/docs#standard-operating-procedure-
disposal-of-c-13-labelled-arsenobetaine-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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